Cas no 84745-95-9 (Eriocalyxin B)

Eriocalyxin B is a diterpenoid isolated from the Chinese herbal medicine Hedysarum calyciflorum Eriocalyxin B has anticancer / anti-inflammatory effects Ericalyxin B induces apoptosis
Eriocalyxin B structure
Eriocalyxin B structure
Product Name:Eriocalyxin B
CAS No:84745-95-9
Molecular Formula:C20H24O5
Molecular Weight:344.401566505432
CID:726385
PubChem ID:16202215

Eriocalyxin B Properties

Names and Identifiers

    • Eriocalyxin B
    • (5β,6β,7α,8α,9β,10α,13α)-6,7-Dihydroxy-7,20-epoxykaura-2,16-diene -1,15-dione
    • Rabdosianone I
    • [ "Rabdosianone I" ]
    • (6β,7α)-7,20-Epoxy-6,7-dihydroxykaura-2,16-diene-1,15-dione (ACI)
    • 6,11b-(Epoxymethano)-6a,9-methano-1H-cyclohepta[a]naphthalene, kaura-2,16-diene-1,15-dione deriv. (ZCI)
    • NSC 637462
    • Rabdosianone
    • BCP23955
    • AKOS032948099
    • 84745-95-9
    • CHEMBL2088267
    • EriocalyxinB
    • NSC 637462; Rabdosianone; Rabdosianone I
    • HY-N2303
    • MS-25286
    • CS-0019713
    • DTXSID801317705
    • (1S,2S,5R,8S,9S,10S,11R)-9,10-dihydroxy-12,12-dimethyl-6-methylidene-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadec-13-ene-7,15-dione
    • SCHEMBL22526009
    • Eri-B compound
    • DA-52976
    • (1S,2S,5R,8S,9S,10S,11R)-9,10-dihydroxy-12,12-dimethyl-6-methylidene-17-oxapentacyclo(7.6.2.15,8.01,11.02,8)octadec-13-ene-7,15-dione
    • InChIKey： RTIKCEKESDRWAE-UJVKWQRCSA-N
    • Inchi： 1S/C20H24O5/c1-10-11-4-5-12-18-9-25-20(24,19(12,8-11)15(10)22)16(23)14(18)17(2,3)7-6-13(18)21/h6-7,11-12,14,16,23-24H,1,4-5,8-9H2,2-3H3/t11-,12+,14-,16+,18-,19+,20-/m1/s1
    • SMILES： O[C@@]12OC[C@]3(C(=O)C=CC(C)(C)[C@H]3[C@@H]1O)[C@@H]1CC[C@H]3C(C([C@@]21C3)=O)=C

Computed Properties

  • Exact Mass: 344.16200
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 344.162
  • Heavy Atom Count: 25
  • Complexity: 766
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.1
  • Topological Polar Surface Area: 83.8A^2

Experimental Properties

  • LogP: 1.38900
  • PSA: 83.83000
  • Boiling Point: 551.1 °C at 760 mmHg
  • Vapor Pressure: 0.0±3.4 mmHg at 25°C
  • Flash Point: 198.9 °C
  • Color/Form: Cryst.
  • Density: 1.37

Eriocalyxin B Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00G6O7-5mg
Eriocalyxin B
 84745-95-9 98%
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A2B Chem LLC
AH54343-5mg
Eriocalyxin B
 84745-95-9 98% by HPLC
5mg
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Aaron
AR00G6WJ-5mg
Eriocalyxin B
 84745-95-9 98%
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eNovation Chemicals LLC
Y1265848-5mg
Eriocalyxin B
 84745-95-9 98%
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MedChemExpress
HY-N2303-5mg
Eriocalyxin B
 84745-95-9 ≥98.0%
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 ￥13000 2023-08-31
TargetMol Chemicals
TN1620-1 mg
Eriocalyxin B
 84745-95-9 99.35%
1mg
 ￥ 4,996
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E35630-5mg
(5β,6β,7α,8α,9β,10α,13α)-6,7-Dihydroxy-7,20-epoxykaura-2,16-diene -1,15-dione
 84745-95-9 ,HPLC≥98%
5mg
 ¥5228.0 2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN1620-1 mg
Eriocalyxin B
 84745-95-9 99.35%
1mg
 ￥5716.00 2022-04-26

Eriocalyxin B Synthesis

Synthetic Circuit 1

84745-95-9 84745-95-9
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide ,  Benzeneselenenyl bromide Solvents: Tetrahydrofuran
1.2 Reagents: Pyridine ,  Hydrogen peroxide Solvents: Dichloromethane
1.3 Reagents: Potassium carbonate Solvents: Methanol
Reference
Chemoselective synthesis of eriocalyxin B and its analogs
Zhou, Weishan; Cheng, Yunxing, Huaxue Xuebao, 1990, 48(12), 1185-90

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